Cas no 1436112-29-6 (N-(1-cyanobutyl)-1-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(1-cyanobutyl)-1-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1436112-29-6
• MF: C₁₃H₁₅N₅OS
• MW: 289.356100320816
• CID: 6090316
• PubChem ID: 71994965
• Update Time: 2025-06-21

N-(1-cyanobutyl)-1-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanobutyl)-1-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide
• AKOS016942994
• Z1273924153
• EN300-26688889
• N-(1-cyanobutyl)-1-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• 1436112-29-6
• N-(1-Cyanobutyl)-1-(thiophen-2-ylmethyl)triazole-4-carboxamide

• Inchi： 1S/C13H15N5OS/c1-2-4-10(7-14)15-13(19)12-9-18(17-16-12)8-11-5-3-6-20-11/h3,5-6,9-10H,2,4,8H2,1H3,(H,15,19)
• InChI Key： NVEFRLRJCJHTBL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1C=C(C(NC(C#N)CCC)=O)N=N1

Computed Properties

• Exact Mass: 289.09973129g/mol
• Monoisotopic Mass: 289.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 112Ų

Additional information on N-(1-cyanobutyl)-1-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide

N-(1-cyanobutyl)-1-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide

The compound N-(1-cyanobutyl)-1-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No: 1436112-29-6) is a highly specialized organic compound with a complex structure that combines several functional groups. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and catalysis due to its unique properties and potential applications.

Structural Overview: The molecule consists of a triazole ring (a five-membered aromatic heterocycle containing three nitrogen atoms), which is substituted at the 4-position with a carboxamide group. The carboxamide group is further substituted with a cyanobutyl chain (a four-carbon chain terminated with a nitrile group) and a thiophene moiety (a five-membered aromatic ring containing sulfur). This combination of functional groups imparts the compound with versatile reactivity and selectivity.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that typically includes the formation of the triazole ring via a click reaction, followed by functionalization of the carboxamide group. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for synthesizing such compounds. The characterization of this compound is typically performed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which provide detailed insights into its molecular structure and conformation.

Applications in Medicinal Chemistry: The compound has shown promise in the development of novel drug candidates due to its ability to act as a bioisostere or a lead compound in drug design. Its triazole ring provides a rigid framework that can enhance bioavailability and stability, while the thiophene moiety introduces electronic and steric effects that can modulate biological activity. Recent studies have explored its potential as an inhibitor of various enzymes, including kinases and proteases, making it a valuable tool in the discovery of new therapeutic agents.

Applications in Materials Science: Beyond medicinal chemistry, this compound has found applications in materials science, particularly in the development of advanced materials such as polymer composites, nanomaterials, and coordinate polymers. The triazole ring's ability to act as a coordinating unit makes it ideal for constructing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Additionally, the cyanobutyl chain can serve as a linker or spacer, enabling the creation of materials with tailored mechanical, electronic, and optical properties.

Recent Research Developments: Recent research has focused on optimizing the synthesis of this compound to improve yield and purity while reducing costs. Innovations in catalytic systems, such as the use of transition metal catalysts, have significantly enhanced the efficiency of key steps in its synthesis. Furthermore, computational studies using density functional theory (DFT) have provided deeper insights into its electronic structure and reactivity, paving the way for novel applications.

Environmental Considerations: As with all chemical compounds, understanding the environmental impact of this compound is crucial. Studies have been conducted to assess its biodegradability, toxicity, and potential for bioaccumulation. These studies are essential for ensuring that its use aligns with sustainable practices and regulatory requirements.

In conclusion, N-(1-cyanobutyl)-1-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.